molecular formula C7H9N3O B8437414 4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

Cat. No.: B8437414
M. Wt: 151.17 g/mol
InChI Key: CVEYKXUGLFADQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C7H9N3O and its molecular weight is 151.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9N3O

Molecular Weight

151.17 g/mol

IUPAC Name

4-amino-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one

InChI

InChI=1S/C7H9N3O/c8-6-4-2-1-3-5(4)9-7(11)10-6/h1-3H2,(H3,8,9,10,11)

InChI Key

CVEYKXUGLFADQN-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1)NC(=O)N=C2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-(2-cyanocyclopent-1-enylcarbamoyl)benzamide (example 75a) (500 mg, 1.96 mmol) and NaOH (2 N, 2.7 mL) in EtOH (20 mL) was stirred at 100° C. under nitrogen for 2 hours. After cooling to room temperature, the clear reaction solution was filtered and the filtrate was carefully neutralized with 10% AcOH with vigorous stirring at 0° C. The resultant precipitate was collected by filtration, washed with warm water and then 20% EtOH in water to give the final product 4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one (200 mg, 68%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ10.57 (brs, 1H), 6.93 (brs, 1H), 6.65 (brs, 1H), 2.56 (t, J=7.2 Hz, 2H), 2.43 (t, J=7.6 Hz, 2H) 1.96-1.89 (m, 2H). MS 152 (MH+).
Name
N-(2-cyanocyclopent-1-enylcarbamoyl)benzamide
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
2.7 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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